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Introduction

3,5-Difluorobenzaldehyde is a key aromatic aldehyde that serves as a versatile intermediate in
the synthesis of a wide array of fine chemicals, pharmaceuticals, and agrochemicals.[1][2] The
strategic placement of two fluorine atoms on the benzene ring significantly modifies the
molecule's electronic properties, reactivity, and biological activity, making it a compound of
great interest to researchers in drug discovery and materials science.[2][3] A thorough
understanding of its spectroscopic characteristics is paramount for confirming its identity,
assessing purity, and predicting its behavior in chemical transformations. This guide provides a
comprehensive analysis of the spectroscopic data for 3,5-difluorobenzaldehyde, including *H
NMR, 3C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), presented with the
insights of a seasoned application scientist.
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Molecular Structure and Key Physicochemical
Properties

3,5-Difluorobenzaldehyde possesses a molecular formula of C7H4F20 and a molecular weight
of 142.10 g/mol .[4] The molecule's structure, characterized by a central benzene ring
substituted with an aldehyde group and two fluorine atoms at the meta positions, is the
foundation for interpreting its spectroscopic behavior.

Property Value Source
CAS Number 32085-88-4

Molecular Formula C7H4F20 [5]
Molecular Weight 142.10 g/mol [5]

White or colorless to light

Appearance yellow powder to lump to clear [2]
liquid

Melting Point 17-25 °C [2][6]

Boiling Point 61-63 °C (43 mmHg) [6]

Density 1.296 g/mL at 20 °C [7]

Refractive Index n20/D 1.493 [7]

'H Nuclear Magnetic Resonance (NMR)
Spectroscopy

Proton NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules
by providing information about the chemical environment of hydrogen atoms. The 'H NMR
spectrum of 3,5-difluorobenzaldehyde is relatively simple due to the molecule's symmetry.

Experimental Protocol for *H NMR Spectroscopy

A standardized protocol for acquiring a high-quality *H NMR spectrum is crucial for accurate
data interpretation.
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o Sample Preparation: Dissolve approximately 5-10 mg of 3,5-difluorobenzaldehyde in about
0.6-0.7 mL of a deuterated solvent (e.g., CDCI3) in a standard 5 mm NMR tube.[8][9] The
use of a deuterated solvent is essential to avoid large solvent signals that could obscure the
analyte's peaks.[10]

e Instrument Setup:

o Use a spectrometer with a proton frequency of at least 300 MHz for good signal
dispersion.[9]

o Lock the spectrometer on the deuterium signal of the solvent.
o Shim the magnetic field to achieve optimal homogeneity and resolution.

o Data Acquisition:

[¢]

Acquire the spectrum at room temperature.

[¢]

Use a standard pulse sequence (e.g., a 90° pulse).

[e]

Set the spectral width to cover the expected chemical shift range (typically 0-12 ppm).

o

Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.
» Data Processing:

o Apply a Fourier transform to the free induction decay (FID).

o Phase the spectrum to obtain pure absorption peaks.

o Calibrate the chemical shift scale using the residual solvent peak (e.g., CHCIs at 7.26
ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.[10]

o Integrate the signals to determine the relative number of protons.

'H NMR Data and Interpretation

The *H NMR spectrum of 3,5-difluorobenzaldehyde exhibits three distinct signals
corresponding to the aldehyde proton and the two types of aromatic protons.
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. Chemical Shift e . .
Signal Multiplicity Integration Assignment
(6, ppm)
) Aldehyde proton
1 ~9.9 Singlet 1H
(-CHO)
Doublet of
2 ~7.6 doublets (dd) or 2H H-2, H-6
Triplet (t)
Triplet of triplets
3 ~7.4 1H H-4

(tt) or Triplet ()

Source: Predicted based on general principles and data from similar compounds.[11]
Interpretation:

o Aldehyde Proton (-CHO): The proton of the aldehyde group is highly deshielded due to the
electron-withdrawing nature of the adjacent carbonyl oxygen. This results in a characteristic
downfield chemical shift of around 9.9 ppm.[10] The signal appears as a singlet as there are

no adjacent protons to couple with.

e Aromatic Protons (H-2, H-6): These two protons are chemically equivalent due to the
molecule's C2v symmetry. They are coupled to the H-4 proton and the fluorine atom at C-3
(and C-5 respectively). This coupling results in a complex splitting pattern, often appearing
as a doublet of doublets or a triplet. Their chemical shift is influenced by the deshielding
effects of the aldehyde group and the fluorine atoms.

o Aromatic Proton (H-4): This proton is situated between two fluorine atoms and is coupled to
the H-2 and H-6 protons. This leads to a multiplet, often a triplet of triplets or a simple triplet.
The strong electron-withdrawing effect of the two meta-fluorine atoms causes a downfield
shift for this proton as well.

Caption: Correlation of *H NMR signals with the protons of 3,5-difluorobenzaldehyde.

13C Nuclear Magnetic Resonance (NMR)
Spectroscopy
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Carbon-13 NMR spectroscopy provides valuable information about the carbon skeleton of a
molecule.

Experimental Protocol for 2*C NMR Spectroscopy

o Sample Preparation: Prepare a more concentrated sample than for *H NMR, typically 20-50
mg in 0.6-0.7 mL of a deuterated solvent (e.g., CDCI3).[9]

e Instrument Setup:
o Use a spectrometer with a carbon frequency of at least 75 MHz.
o Lock and shim the spectrometer as described for 1H NMR.
o Data Acquisition:
o Acquire a proton-decoupled spectrum to simplify the signals to singlets.

o Use a pulse sequence with a sufficient relaxation delay to ensure accurate integration if
guantitative data is desired.

o Alarger number of scans is typically required for 33C NMR due to the low natural
abundance of the 13C isotope.

» Data Processing:
o Process the data similarly to *H NMR.

o Calibrate the chemical shift scale using the solvent peak (e.g., CDCls at 77.16 ppm).

13C NMR Data and Interpretation

The 13C NMR spectrum of 3,5-difluorobenzaldehyde shows distinct signals for each unique
carbon atom.

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9053169/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical Shift (9, Multiplicity

Signal Assignment
ppm) (Coupled)
) Carbonyl Carbon
1 ~189 Triplet
(C=0)
2 ~164 Doublet C-3,C-5
3 ~140 Triplet C-1
4 ~115 Triplet C-4
5 ~112 Doublet C-2,C-6

Source: BenchChem[12]
Interpretation:

e Carbonyl Carbon (C=0): The carbonyl carbon is the most deshielded carbon, appearing at a
very downfield chemical shift of around 189 ppm. In a proton-coupled spectrum, it would
show coupling to the aldehyde proton. Due to its proximity to the aromatic ring, it can also
exhibit through-bond coupling to the fluorine atoms, often appearing as a triplet.

e Fluorine-Bearing Carbons (C-3, C-5): These carbons are directly attached to the highly
electronegative fluorine atoms, resulting in a significant downfield shift to around 164 ppm.
They typically appear as doublets due to strong one-bond carbon-fluorine coupling (:JCF).

» Aldehyde-Bearing Carbon (C-1): The ipso-carbon to which the aldehyde group is attached
appears around 140 ppm. Its chemical shift is influenced by the substituent effect of the
aldehyde group and coupling to the adjacent fluorine atoms, often resulting in a triplet.

o Para Carbon (C-4): The carbon at the para position relative to the aldehyde group resonates
at approximately 115 ppm. It is coupled to the two meta-fluorine atoms, leading to a triplet in
the coupled spectrum.

e Ortho Carbons (C-2, C-6): The carbons ortho to the aldehyde group appear at around 112
ppm. They are coupled to the adjacent fluorine atoms, resulting in doublets.
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Caption: Workflow for 3C NMR analysis of 3,5-difluorobenzaldehyde.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.
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Experimental Protocol for IR Spectroscopy

e Sample Preparation:

o Neat (for liquids): Place a drop of the liquid sample between two salt plates (e.g., NaCl or
KBr).

o ATR (Attenuated Total Reflectance): Place a small amount of the sample directly on the
ATR crystal. This is a common and convenient method.[9]

o Data Acquisition:
o Record a background spectrum of the empty sample holder.
o Record the sample spectrum over the range of 4000-400 cm™1,

o The final spectrum is the ratio of the sample spectrum to the background spectrum.

IR Data and Interpretation

The IR spectrum of 3,5-difluorobenzaldehyde displays characteristic absorption bands for the
aldehyde and aromatic functionalities.

Wavenumber (cm—?) Intensity Assignment

C-H stretch (aldehyde) - Fermi

~2850, ~2750 Medium

doublet
~1700 Strong C=0 stretch (carbonyl)
~1600, ~1480 Medium-Strong C=C stretch (aromatic ring)
~1300-1000 Strong C-F stretch

C-H bend (out-of-plane,
~900-675 Strong

aromatic)

Source: Predicted based on typical functional group frequencies.[13][14]

Interpretation:
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o Aldehyde C-H Stretch: The C-H stretching vibration of the aldehyde group typically appears
as a pair of medium-intensity bands (a Fermi doublet) around 2850 and 2750 cm~1.[13]

e Carbonyl C=0 Stretch: A strong, sharp absorption band around 1700 cm~1 is a definitive
indicator of the carbonyl group in the aldehyde.

e Aromatic C=C Stretch: The stretching vibrations of the carbon-carbon double bonds in the
benzene ring give rise to absorptions in the 1600-1480 cm~1 region.

o C-F Stretch: The carbon-fluorine stretching vibrations produce strong absorption bands in the
1300-1000 cm~1 region.

» Aromatic C-H Bending: The out-of-plane bending vibrations of the aromatic C-H bonds result
in strong bands in the fingerprint region (below 900 cm~1), which can be indicative of the
substitution pattern.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of
ions. It is used to determine the molecular weight and elemental composition of a compound.

Experimental Protocol for Mass Spectrometry (GC-MS)

o Sample Introduction: The sample is typically introduced into the mass spectrometer via a gas
chromatograph (GC) for separation from any impurities.[15]

« lonization: Electron lonization (El) is a common method where the sample molecules are
bombarded with high-energy electrons, causing them to ionize and fragment.[15]

e Mass Analysis: The resulting ions are separated based on their m/z ratio by a mass analyzer
(e.g., a quadrupole).

o Detection: The separated ions are detected, and a mass spectrum is generated, which is a
plot of ion intensity versus m/z.

Mass Spectrometry Data and Interpretation
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The mass spectrum of 3,5-difluorobenzaldehyde provides key information about its molecular
weight and fragmentation pattern.

miz Relative Intensity Assighment

142 High Molecular ion (M+)
141 High [M-H]*

113 Medium [M-CHOJ*

Source: PubChem, SpectraBase[4][15]
Interpretation:

e Molecular lon Peak (M*): The peak at m/z 142 corresponds to the intact molecular ion,
confirming the molecular weight of 3,5-difluorobenzaldehyde.[15]

e [M-H]* Peak: A prominent peak is often observed at m/z 141, corresponding to the loss of
the aldehydic hydrogen atom.

e [M-CHOJ* Peak: The peak at m/z 113 results from the loss of the formyl radical (*<CHO), a
common fragmentation pathway for aromatic aldehydes.

Conclusion

The spectroscopic data presented in this guide provides a comprehensive and self-validating
framework for the identification and characterization of 3,5-difluorobenzaldehyde. The distinct
signals in the *H and 3C NMR spectra, the characteristic absorption bands in the IR spectrum,
and the specific fragmentation pattern in the mass spectrum all converge to provide an
unambiguous structural confirmation. For researchers in organic synthesis, medicinal
chemistry, and materials science, a solid understanding of these spectroscopic signatures is an
indispensable tool for ensuring the quality of starting materials and for the successful
development of novel chemical entities.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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